Cas no 1308597-43-4 (2-(3-Aminopiperidin-1-yl)-1-(azepan-1-yl)ethan-1-one)

2-(3-Aminopiperidin-1-yl)-1-(azepan-1-yl)ethan-1-one is a heterocyclic compound featuring both piperidine and azepane moieties, linked by a ketone-functionalized ethylene bridge. This structure confers versatility in pharmaceutical and chemical synthesis, particularly as a scaffold for bioactive molecules. The presence of a primary amine group at the 3-position of the piperidine ring enhances its reactivity, enabling further functionalization for drug discovery applications. Its balanced lipophilicity and conformational flexibility make it a valuable intermediate in the development of CNS-targeting compounds or enzyme inhibitors. The compound's stability under standard conditions and compatibility with common synthetic methodologies further underscore its utility in medicinal chemistry research.
2-(3-Aminopiperidin-1-yl)-1-(azepan-1-yl)ethan-1-one structure
1308597-43-4 structure
Product Name:2-(3-Aminopiperidin-1-yl)-1-(azepan-1-yl)ethan-1-one
CAS No:1308597-43-4
MF:C13H25N3O
MW:239.35710310936
CID:4772891
Update Time:2025-05-30

2-(3-Aminopiperidin-1-yl)-1-(azepan-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(3-aminopiperidin-1-yl)-1-(azepan-1-yl)ethan-1-one
    • 2-(3-aminopiperidin-1-yl)-1-(azepan-1-yl)ethanone
    • 2-(3-Aminopiperidin-1-yl)-1-(azepan-1-yl)ethan-1-one
    • Inchi: 1S/C13H25N3O/c14-12-6-5-7-15(10-12)11-13(17)16-8-3-1-2-4-9-16/h12H,1-11,14H2
    • InChI Key: VLSGRGLFCSDYBY-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCCC(C1)N)N1CCCCCC1

Computed Properties

  • Exact Mass: 239.199762429 g/mol
  • Monoisotopic Mass: 239.199762429 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 239.36
  • XLogP3: 0.6
  • Topological Polar Surface Area: 49.6

2-(3-Aminopiperidin-1-yl)-1-(azepan-1-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A170521-100mg
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1308597-43-4
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$ 115.00 2022-06-08
TRC
A170521-500mg
2-(3-aminopiperidin-1-yl)-1-(azepan-1-yl)ethan-1-one
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$ 680.00 2022-06-08
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Additional information on 2-(3-Aminopiperidin-1-yl)-1-(azepan-1-yl)ethan-1-one

Comprehensive Overview of 2-(3-Aminopiperidin-1-yl)-1-(azepan-1-yl)ethan-1-one (CAS No. 1308597-43-4)

The compound 2-(3-Aminopiperidin-1-yl)-1-(azepan-1-yl)ethan-1-one (CAS No. 1308597-43-4) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring both piperidine and azepane rings, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel heterocyclic compounds like 2-(3-Aminopiperidin-1-yl)-1-(azepan-1-yl)ethan-1-one has surged, driven by advancements in computational chemistry and high-throughput screening. This compound's aminopiperidine moiety is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. Its azepane component further enhances its versatility, enabling interactions with various biological targets. These attributes make it a hotspot for queries such as "piperidine derivatives in drug discovery" and "azepane-based bioactive molecules," reflecting its relevance in modern research.

The synthesis and characterization of CAS No. 1308597-43-4 involve sophisticated techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency. This compound is often explored in the context of kinase inhibitors and GPCR modulators, addressing pressing healthcare challenges like oncology and neurodegenerative diseases. Its stability and solubility profile also make it suitable for formulation studies, a topic frequently searched by pharmaceutical scientists.

From an industrial perspective, 2-(3-Aminopiperidin-1-yl)-1-(azepan-1-yl)ethan-1-one is gaining traction as a building block for peptide mimetics and small molecule therapeutics. Its compatibility with green chemistry principles further enhances its appeal, resonating with the growing emphasis on sustainable drug development. Searches for "eco-friendly synthetic routes for heterocycles" often highlight such compounds, underscoring their dual role in innovation and environmental responsibility.

In conclusion, 2-(3-Aminopiperidin-1-yl)-1-(azepan-1-yl)ethan-1-one (CAS No. 1308597-43-4) represents a cutting-edge tool for researchers tackling complex diseases. Its multifaceted applications, combined with its alignment with trending topics like AI-driven drug design and biodegradable pharmaceuticals, position it as a compound of enduring interest in the scientific community.

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